Cas no 2172612-58-5 (methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate)

Methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate is a fluorinated and brominated benzopyran derivative with potential applications in pharmaceutical and agrochemical research. The compound features a conjugated ester group and a halogen-substituted aromatic ring, which may enhance its reactivity and binding affinity in synthetic pathways. The presence of both bromine and fluorine atoms offers opportunities for further functionalization, making it a versatile intermediate in medicinal chemistry. Its structural rigidity, imparted by the benzopyran core, could contribute to stability in various reaction conditions. This compound is primarily of interest for exploratory synthesis and structure-activity relationship studies in drug discovery.
methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate structure
2172612-58-5 structure
Product Name:methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
CAS No:2172612-58-5
MF:C12H10BrFO3
MW:301.108406543732
CID:5817916
PubChem ID:165734500
Update Time:2025-10-28

methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
    • methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
    • EN300-1460069
    • 2172612-58-5
    • Inchi: 1S/C12H10BrFO3/c1-16-10(15)6-7-4-5-17-12-8(7)2-3-9(13)11(12)14/h2-3,6H,4-5H2,1H3/b7-6+
    • InChI Key: FCXUTCAQJMMIPF-VOTSOKGWSA-N
    • SMILES: BrC1C=CC2=C(C=1F)OCC/C/2=C\C(=O)OC

Computed Properties

  • Exact Mass: 299.97973g/mol
  • Monoisotopic Mass: 299.97973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.5Ų

methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1460069-0.05g
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
2172612-58-5
0.05g
$1200.0 2023-06-06
Enamine
EN300-1460069-0.1g
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
2172612-58-5
0.1g
$1257.0 2023-06-06
Enamine
EN300-1460069-0.25g
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
2172612-58-5
0.25g
$1315.0 2023-06-06
Enamine
EN300-1460069-0.5g
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
2172612-58-5
0.5g
$1372.0 2023-06-06
Enamine
EN300-1460069-1.0g
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
2172612-58-5
1g
$1429.0 2023-06-06
Enamine
EN300-1460069-2.5g
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
2172612-58-5
2.5g
$2800.0 2023-06-06
Enamine
EN300-1460069-5.0g
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
2172612-58-5
5g
$4143.0 2023-06-06
Enamine
EN300-1460069-10.0g
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
2172612-58-5
10g
$6144.0 2023-06-06
Enamine
EN300-1460069-50mg
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
2172612-58-5
50mg
$1200.0 2023-09-29
Enamine
EN300-1460069-100mg
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
2172612-58-5
100mg
$1257.0 2023-09-29

Additional information on methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate

Comprehensive Overview of Methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172612-58-5)

Methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172612-58-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzopyran family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure features a bromine and fluorine substitution, which enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated and brominated compounds has surged, driven by their utility in developing novel therapeutics and advanced materials. Researchers are particularly interested in methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate due to its potential as a building block for small-molecule inhibitors and biologically active agents. Its CAS No. 2172612-58-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

The compound's synthesis involves multi-step organic reactions, including Wittig olefination and halogenation, to achieve the desired E-configuration of the double bond. This stereochemical feature is critical for its interaction with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies. Additionally, its ester functionality allows for further derivatization, expanding its utility in medicinal chemistry.

From an industrial perspective, methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such compounds with minimal waste and energy consumption. This aligns with global trends toward environmentally friendly chemical processes, a topic frequently queried in academic and industrial forums.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of benzopyran scaffolds exhibit anti-proliferative properties, prompting further investigation into CAS No. 2172612-58-5 as a precursor for oncology drug candidates. This connection to disease treatment has made it a hot topic in scientific literature and patent filings.

In summary, methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172612-58-5) represents a versatile and promising compound in modern chemistry. Its applications span pharmaceutical development, material science, and sustainable synthesis, making it a subject of ongoing research and innovation. As scientific inquiries into halogenated heterocycles continue to grow, this compound is poised to play a pivotal role in advancing these fields.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.